Cas no 1365643-24-8 (1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene)
1365643-24-8 structure
Product Name:1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
CAS No:1365643-24-8
MF:C8H2BrF6NO2
MW:338.001402378082
CID:6644947
PubChem ID:89814653
Update Time:2024-05-28
1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1365643-24-8
- SCHEMBL15271018
- 1-bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
- 2-Bromo-5-nitro-1,3-bis(trifluoromethyl)benzene
- 1-bromo-4-nitro-2,6-bis(trifluoromethyl)benzene
- 1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
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- Inchi: 1S/C8H2BrF6NO2/c9-6-4(7(10,11)12)1-3(16(17)18)2-5(6)8(13,14)15/h1-2H
- InChI Key: QTQZFSLNINYVFF-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 336.91731g/mol
- Monoisotopic Mass: 336.91731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 45.8Ų
1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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